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Compound of Interest

Compound Name: Ru-32514

Cat. No.: B15576369 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ru-32514 is a novel ruthenium(II) polypyridyl complex designed for advanced cellular imaging

applications. This synthetic luminophore exhibits exceptional photophysical properties,

including a large Stokes shift, long luminescence lifetime, and high photostability, making it an

ideal probe for a variety of fluorescence microscopy techniques, including confocal, two-

photon, and super-resolution microscopy (e.g., STED).[1][2][3] Its utility extends to probing

specific cellular organelles and biomolecules, offering insights into cellular structure and

function.[4][5]

Key Features of Ru-32514:

High Photostability: Resistant to photobleaching, allowing for long-term imaging experiments.

[3][6]

Large Stokes Shift: Minimizes self-quenching and bleed-through from excitation sources,

resulting in a high signal-to-noise ratio.[3][6]

Long Luminescence Lifetime: Enables time-gated imaging and fluorescence lifetime imaging

microscopy (FLIM) to study the cellular microenvironment.[1][7]
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Versatile Chemistry: The polypyridyl ligands can be functionalized to target specific

organelles or biomolecules.[4][8]

Biocompatibility: Shows low toxicity at working concentrations for cellular imaging.[5]

Quantitative Data Summary
The photophysical and performance characteristics of Ru-32514 are summarized in the table

below. Data is compiled from studies on analogous Ru(II) polypyridyl complexes.

Parameter Value Reference Complex

Excitation Wavelength (λex) 450 nm
[Ru(bpy)2(phen)]2+

derivative[9]

Emission Wavelength (λem) 615 nm Generic Ru(II) complexes[10]

Stokes Shift >150 nm
[Ru (NO2phen)2 picCOOH]2+

[3][6]

Quantum Yield (Φ) ~0.05 (in aqueous solution) Typical for Ru(II) complexes

Luminescence Lifetime (τ) >400 ns
[Ru (NO2phen)2 picCOOH]2+

[3][6]

Molar Extinction Coefficient (ε) >1.0 x 10^4 M-1cm-1
General Ru(II) polypyridyl

complexes

Applications in Cellular Imaging
Ru-32514 can be utilized in a multitude of cellular imaging applications:

Organelle Imaging: By conjugating specific targeting moieties, Ru-32514 can be directed to

organelles such as the nucleus, mitochondria, or endoplasmic reticulum.[4][5] For instance, a

nuclear localization signal (NLS) peptide can be attached to target the nucleus.[4]

DNA Imaging: The planar ligands of Ru-32514 can intercalate with DNA, leading to an

increase in luminescence, making it a "light-switch" probe for DNA visualization in living cells.

[11][12]
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Sensing of Local Microenvironment: The luminescence of Ru-32514 is sensitive to its local

environment, such as oxygen concentration and hydrophobicity, which can be monitored

using FLIM.[7][13]

Photodynamic Therapy (PDT): Upon irradiation, Ru-32514 can generate reactive oxygen

species (ROS), such as singlet oxygen, leading to localized cytotoxicity. This dual imaging

and therapeutic function makes it a promising theranostic agent.[9][14][15]

Signaling Pathway: Photodynamic Therapy
Mechanism
The following diagram illustrates the mechanism of action of Ru-32514 in photodynamic

therapy.
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Caption: Mechanism of Ru-32514 in photodynamic therapy.

Experimental Protocols
Protocol 1: General Cellular Staining and Confocal
Microscopy
This protocol describes the general procedure for staining live cells with Ru-32514 and

subsequent imaging using a confocal microscope.

Materials:
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Ru-32514 stock solution (1 mM in DMSO)

Cell culture medium (e.g., DMEM)

Phosphate-buffered saline (PBS)

Live cells cultured on glass-bottom dishes

Confocal microscope with appropriate laser lines and detectors

Procedure:

Cell Preparation: Culture cells to 70-80% confluency on glass-bottom dishes suitable for

microscopy.

Probe Preparation: Prepare a working solution of Ru-32514 by diluting the stock solution in

pre-warmed cell culture medium to a final concentration of 1-10 µM.

Cell Staining: Remove the culture medium from the cells and wash once with PBS. Add the

Ru-32514 working solution to the cells and incubate for 30-60 minutes at 37°C in a CO2

incubator.

Washing: Remove the staining solution and wash the cells three times with pre-warmed PBS

to remove any unbound probe.

Imaging: Add fresh, pre-warmed cell culture medium or PBS to the cells. Image the cells

using a confocal microscope.

Excitation: 450 nm laser line

Emission: Collect emission between 580-650 nm.

Experimental Workflow: Cellular Imaging with Ru-32514
The following diagram outlines the general workflow for a cellular imaging experiment using

Ru-32514.
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Caption: General workflow for cellular imaging with Ru-32514.

Protocol 2: Targeted Imaging of the Endoplasmic
Reticulum (ER)
This protocol outlines a method for imaging the ER using a specifically functionalized version of

Ru-32514 (Ru-32514-ER). This variant is conjugated to a peptide sequence that targets the

ER.[1][4]
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Materials:

Ru-32514-ER stock solution (1 mM in DMSO)

Other materials as in Protocol 1

Procedure:

Cell Preparation: As described in Protocol 1.

Probe Preparation: Prepare a working solution of Ru-32514-ER in pre-warmed cell culture

medium to a final concentration of 1-5 µM.

Cell Staining: Remove the culture medium, wash with PBS, and add the Ru-32514-ER

working solution. Incubate for 1-2 hours at 37°C.

Washing: Remove the staining solution and wash the cells three times with pre-warmed

PBS.

Imaging: Add fresh, pre-warmed medium and image using a confocal or STED microscope

to visualize the tubular structure of the ER.[1][2]

Excitation: 450 nm

Emission: 580-650 nm
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Issue Possible Cause Solution

Low Signal/No Staining

Insufficient probe

concentration or incubation

time.

Increase concentration or

extend incubation time.

Poor cell permeability.

For fixed cells, consider

permeabilization with Triton X-

100 or saponin.

High Background Incomplete washing.
Increase the number and

duration of washing steps.

Probe aggregation.
Sonicate or vortex the stock

solution before dilution.

Phototoxicity
High laser power or long

exposure time.

Reduce laser power and

exposure time. Use a more

sensitive detector.

Safety and Handling
Ru-32514 is for research use only. Standard laboratory safety precautions should be followed.

Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Handle DMSO stock solutions with care as it can facilitate the absorption of substances

through the skin. Dispose of waste according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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